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Compound Name: Tigloylgomisin H
CAS No.: 66069-55-4
Cat. No.: B211272
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An HPLC (High-Performance Liquid Chromatography) method for the analysis of
Tigloylgomisin H, a bioactive lignan found in Schisandra chinensis, is crucial for researchers,
scientists, and professionals in drug development. This compound, along with other lignans, is
recognized for its potential therapeutic properties, including hepatoprotective and anti-cancer
activities.[1][2] The quality control and standardization of herbal extracts and pharmaceutical
preparations containing Schisandra chinensis necessitate a reliable and validated analytical
method for the quantification of its active constituents like Tigloylgomisin H.

This application note details a robust RP-HPLC method for the determination of
Tigloylgomisin H. The described protocol is based on established methods for the
simultaneous analysis of multiple lignans from Schisandra species, ensuring its relevance and
applicability.[1][3]

Experimental Protocols

This section provides a detailed methodology for the analysis of Tigloylgomisin H using a
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with UV
detection.

Materials and Reagents

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b211272#bc-rfq
https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680856/
https://www.chemfaces.com/natural/Tigloylgomisin-H-CFN96618.html
https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680856/
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2036&context=journal
https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Tigloylgomisin H analytical standard: (Purity = 98%)

Acetonitrile: HPLC grade

Water: HPLC grade or ultrapure water

Methanol: HPLC grade

Sample:Schisandra chinensis extract or other formulation containing Tigloylgomisin H.

Equipment

o HPLC system: Equipped with a quaternary pump, autosampler, column oven, and a UV-Vis
or Diode Array Detector (DAD).

e Chromatographic column: A C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size) is
recommended for optimal separation.[1][3]

o Data acquisition and processing software
e Analytical balance
 Ultrasonic bath

o Syringe filters: 0.45 pum pore size

Chromatographic Conditions

e Column: C18, 250 mm x 4.6 mm, 5 um

» Mobile Phase: A gradient of Acetonitrile (A) and Water (B)
o 0-30 min: 10-50% A
o 30-32 min: 50-60% A
o 32-57 min: 60-85% A

o 57-60 min: 85-100% A[4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://www.benchchem.com/product/b211272/docs?utm_src=pdf-body#hplc-method-for-tigloylgomisin-h-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680856/
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2036&context=journal
https://www.mdpi.com/1420-3049/28/18/6448
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Flow Rate: 1.0 mL/min[1]

Column Temperature: 30°C[1][4]

Detection Wavelength: 217 nm or 250 nm[1][4]

Injection Volume: 20 pL[4]

Preparation of Standard Solutions

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tigloylgomisin H analytical standard
and dissolve it in 10 mL of methanol in a volumetric flask. Use an ultrasonic bath to ensure
complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with methanol to achieve concentrations ranging from 1 pg/mL to 100 pg/mL.
These will be used to construct the calibration curve.

Preparation of Sample Solutions

o Extraction: Accurately weigh a suitable amount of the powdered sample (e.g., 1.0 g of
Schisandra chinensis extract) and place it in a conical flask.

e Add 50 mL of methanol to the flask.
e Sonicate the mixture for 30 minutes in an ultrasonic bath.

» Allow the mixture to cool to room temperature and then centrifuge at 4000 rpm for 10
minutes.

o Collect the supernatant and filter it through a 0.45 um syringe filter prior to injection into the
HPLC system.

Data Presentation

The quantitative data for the HPLC method for Tigloylgomisin H analysis is summarized in the
table below. These values are representative of the performance expected from a validated
method based on similar analyses of lignans.[3][4][5]
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Parameter Result

Linearity (r?) >0.999

Range 1-100 pg/mL

Retention Time (tR) Approximately 25-30 min (variable)

Limit of Detection (LOD) 0.1 pg/mL

Limit of Quantification (LOQ) 0.3 pg/mL

Precision (RSD%) <2%

Accuracy (Recovery %) 98 - 102%
Visualizations

The following diagrams illustrate the experimental workflow and a relevant signaling pathway
associated with the biological activity of Tigloylgomisin H.
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Caption: Experimental workflow for HPLC analysis of Tigloylgomisin H.

Tigloylgomisin H has been reported to induce quinone reductase activity and upregulate
phase Il detoxification enzymes through the Nrf2-ARE pathway, suggesting its potential as a

cancer prevention agent.[2]
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Caption: Nrf2-ARE signaling pathway activated by Tigloylgomisin H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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